Cas no 112458-38-5 ((1S,4R)-2-azabicyclo[2.2.1]heptane hydrochloride)

(1S,4R)-2-azabicyclo[2.2.1]heptane hydrochloride structure
112458-38-5 structure
Product Name:(1S,4R)-2-azabicyclo[2.2.1]heptane hydrochloride
CAS No:112458-38-5
MF:C6H12ClN
MW:133.619180679321
MDL:MFCD31742856
CID:3618212
PubChem ID:13078200
Update Time:2024-11-04

(1S,4R)-2-azabicyclo[2.2.1]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.1]heptane, hydrochloride, (1S)-
    • (1S,4R)-2-azabicyclo[2.2.1]heptane hydrochloride
    • (1S,4R)-2-Aza-bicyclo[2.2.1]heptane hydrochloride
    • (1S,4R)-2-AZABICYCLO[2.2.1]HEPTANE HCL
    • (1S)-2-Azabicyclo[2.2.1]heptane hydrochloride
    • (1S,4R)-2-Aza-bicyclo[2.2.1]heptane HCl
    • AT31736
    • SCHEMBL17181261
    • CS-0131296
    • YHUFGQLJZGRCCX-IBTYICNHSA-N
    • (1S,4R)-2-azabicyclo[2.2.1]heptane;hydrochloride
    • 112458-38-5
    • MDL: MFCD31742856
    • Inchi: 1S/C6H11N.ClH/c1-2-6-3-5(1)4-7-6;/h5-7H,1-4H2;1H/t5-,6+;/m1./s1
    • InChI Key: YHUFGQLJZGRCCX-IBTYICNHSA-N
    • SMILES: [C@@]12([H])C[C@@]([H])(CC1)CN2.[H]Cl

Computed Properties

  • Exact Mass: 133.0658271g/mol
  • Monoisotopic Mass: 133.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

(1S,4R)-2-azabicyclo[2.2.1]heptane hydrochloride Pricemore >>

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